Cas no 55371-52-3 (6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-)
55371-52-3 structure
Product Name:6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
CAS No:55371-52-3
MF:C17H17N2
MW:249.330283880234
CID:352138
PubChem ID:176824
Update Time:2025-04-19
6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro-
- 3-ethyl-7,12-dihydro-6H-indolo[2,3-a]quinolizin-5-ium
- 6H-Indolo(2,3-a)quinolizin-5-ium, 3-ethyl-7,12-dihydro-
- Dihydroflavopereirine
- CHEMBL2262626
- 55371-52-3
- 3-Ethyl-6,7-dihydroindolo[2,3-a]quinolizin-12-ium
- DTXSID60970710
-
- Inchi: 1S/C17H16N2/c1-2-12-7-8-16-17-14(9-10-19(16)11-12)13-5-3-4-6-15(13)18-17/h3-8,11H,2,9-10H2,1H3/p+1
- InChI Key: DAGPUIPHACXCSU-UHFFFAOYSA-O
- SMILES: [N+]12C=C(CC)C=CC=1C1=C(C3C=CC=CC=3N1)CC2
Computed Properties
- Exact Mass: 249.13931
- Monoisotopic Mass: 249.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 19.7Ų
Experimental Properties
- PSA: 19.67
- LogP: 0.97740
6H-Indolo[2,3-a]quinolizin-5-ium, 3-ethyl-7,12-dihydro- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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